3-Methyl-1-phthalimidohexane-2,5-dione

• CAS No.: 64064-06-8
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• IUPAC Name: 2-(3-methyl-2,5-dioxohexyl)isoindole-1,3-dione
• InChI: InChI=1S/C15H15NO4/c1-9(7-10(2)17)13(18)8-16-14(19)11-5-3-4-6-12(11)15(16)20/h3-6,9H,7-8H2,1-2H3
• InChI Key: YVDLYQABDNRGNX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C)C(=O)CN1C(=O)C2=CC=CC=C2C1=O

Description

3-Methyl-1-phthalimidohexane-2,5-dione is a useful research compound. Its molecular formula is C15H15NO4 and its molecular weight is 273.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methyl-1-phthalimidohex-3-ene-2,5-dione (423 mg, 1.56 millimoles) was catalytically hydrogenated with 300 mg of Raney nickel (containing ethanol) in 45 ml ethyl acetate using a catalytic reduction apparatus. In 12 minutes, hydrogen was absorbed in an amount stoichiometrically required to hydrogenate the carbon-carbon double bond of the above compound. The catalyst was separated by suction filtration with a care taken not to bring it into contact with the air. The solvent was evaporated from the filtrate under reduced pressure to afford 416 mg of 3-methyl-1-phthalimidohexane-2,5-dione as white crystals in a yield of 98%. Recrystallization from methanol afforded colorless prisms having a melting point of 101.5° to 102.5° C. The spectral data and the results of elemental analysis of the product were as follows: